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Compound of Interest

Compound Name: Ethenyl 4-methoxybenzoate

Cat. No.: B15483717

An In-depth Examination of Ethenyl 4-methoxybenzoate and its More Common Analogue,
Ethyl 4-methoxybenzoate

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical entities is paramount. This guide addresses the properties of "Ethenyl 4-
methoxybenzoate," a compound that, while chemically distinct, is often conflated with the
more extensively studied "Ethyl 4-methoxybenzoate." Due to the preponderance of available
data for the latter, this document will focus on providing a comprehensive overview of Ethyl 4-
methoxybenzoate, while also clarifying the identity of Ethenyl 4-methoxybenzoate.

Chemical Identity and Properties

Initial database searches for "Ethenyl 4-methoxybenzoate" reveal a compound with the CAS
number 13351-86-5 and the molecular formula C10H1003.[1] This substance is also known as
vinyl anisate. However, the available scientific literature and experimental data are sparse for
this specific molecule.

In contrast, "Ethyl 4-methoxybenzoate" is a well-documented compound with a wealth of
available information. It is crucial to differentiate between the "ethenyl" (vinyl) and "ethyl"
functional groups, as they confer different chemical properties to the molecule. The "ethenyl"
group contains a carbon-carbon double bond, offering sites for polymerization and other
addition reactions, while the "ethyl" group is a saturated alkyl chain.
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This guide will now proceed with a detailed examination of Ethyl 4-methoxybenzoate, given its
greater prevalence in research and industry.

Physicochemical Properties of Ethyl 4-methoxybenzoate

The following table summarizes the key physicochemical properties of Ethyl 4-
methoxybenzoate, compiled from various chemical databases.

Property Value Source
IUPAC Name ethyl 4-methoxybenzoate PubChem
Ethyl anisate, Ethyl p-anisate,
Synonyms Benzoic acid, 4-methoxy-, --INVALID-LINK--
ethyl ester
CAS Number 94-30-4 --INVALID-LINK--
Molecular Formula C10H1203 --INVALID-LINK--
Molecular Weight 180.20 g/mol --INVALID-LINK--
Appearance Colorless to pale yellow liquid --INVALID-LINK--
Odor Sweet, fruity, anise-like ChemicalBook
Melting Point 7-8 °C ChemicalBook
Boiling Point 263 °C (lit.) ChemicalBook
Density 1.103 g/mL at 25 °C (lit.) ChemicalBook

Refractive Index

n20/D 1.524 (lit.)

ChemicalBook

Solubility

Insoluble in water; soluble in

organic solvents and oils

--INVALID-LINK--

XLogP3

2.8

--INVALID-LINK--

Spectral Data for Ethyl 4-methoxybenzoate

Spectroscopic data is essential for the structural elucidation and identification of chemical

compounds. The following table summarizes key spectral information for Ethyl 4-
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methoxybenzoate.
Spectroscopy Data Highlights Source
1H NMR Spectra available for review. --INVALID-LINK--
13C NMR Spectra available for review. --INVALID-LINK--
Mass Spectrometry Mass spectral data available. --INVALID-LINK--
Infrared (IR) Spectra available for review. --INVALID-LINK--

Experimental Protocols

A thorough understanding of experimental methodologies is critical for the replication and

advancement of scientific research. The following section details a common synthesis protocol

for Ethyl 4-methoxybenzoate.

Synthesis of Ethyl 4-methoxybenzoate via Fischer

Esterification

A standard method for the preparation of Ethyl 4-methoxybenzoate is the Fischer esterification

of 4-methoxybenzoic acid with ethanol in the presence of an acid catalyst.

Materials:

» 4-methoxybenzoic acid (anisic acid)

e Absolute ethanol

e Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate solution (5% w/v)

e Anhydrous sodium sulfate

e Dichloromethane or diethyl ether

Procedure:
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In a round-bottom flask equipped with a reflux condenser, dissolve 4-methoxybenzoic acid in
an excess of absolute ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

Heat the reaction mixture to reflux for several hours. The reaction progress can be monitored
by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.
Remove the excess ethanol using a rotary evaporator.

Dissolve the residue in dichloromethane or diethyl ether and transfer it to a separatory
funnel.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to
neutralize the acid catalyst), and finally with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and remove the solvent by rotary evaporation to yield the crude Ethyl
4-methoxybenzoate.

The crude product can be further purified by vacuum distillation.

Visualizing the Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Ethyl 4-methoxybenzoate.

|4—Methoxybenzoic Acid + Ethanol |

. Aqueous Workup :
\—> Heating under Reflux H (Neutralization & Extraction) Drying & Solvent Removal |—> Ethyl 4-methoxybenzoate
H2S0a (catalyst)

Click to download full resolution via product page
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Caption: Synthesis workflow for Ethyl 4-methoxybenzoate.

Biological Activity and Signaling Pathways

While Ethyl 4-methoxybenzoate is widely used as a flavoring and fragrance agent, the current
body of scientific literature does not point to significant, well-defined roles in specific biological
signaling pathways. Some studies have suggested potential antifungal properties, but
dedicated research into its mechanism of action at a cellular level is limited. Therefore, a
diagrammatic representation of a signaling pathway involving Ethyl 4-methoxybenzoate cannot
be provided at this time.

Conclusion

This technical guide has provided a detailed overview of the properties of Ethyl 4-
methoxybenzoate, a compound often confused with the less-documented Ethenyl 4-
methoxybenzoate. The guide has presented key physicochemical and spectral data in a
structured format, alongside a detailed experimental protocol for its synthesis. While the
biological activity of Ethyl 4-methoxybenzoate is not extensively characterized in terms of
specific signaling pathways, its well-defined chemical properties and established synthesis
routes make it a valuable compound in various industrial and research applications. Future
investigations may yet uncover novel biological roles for this and related methoxybenzoate
esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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